Cas no 902837-23-4 (3-(3-Propyl-1,2,4oxadiazol-5-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 3-(3-Propyl-1,2,4oxadiazol-5-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 902837-23-4
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 1949788
• PubChem ID: 44721356
• Update Time: 2025-04-21

3-(3-Propyl-1,2,4oxadiazol-5-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl 3-(3-propyl-1,2,4-oxadiazol-5-yl)-1-piperidin ecarboxylate
• 1-BOC-3-[3-(N-PROPYL)-1,2,4-OXADIAZOL-5-YL]PIPERIDINE
• 902837-23-4
• AKOS024287991
• MFCD08064269
• TERT-BUTYL 3-(3-PROPYL-1,2,4-OXADIAZOL-5-YL)PIPERIDINE-1-CARBOXYLATE
• DB-216013
• DTXSID801144170
• 1,1-Dimethylethyl 3-(3-propyl-1,2,4-oxadiazol-5-yl)-1-piperidinecarboxylate
• 1-BOC-3-3-(N-PROPYL)-1,2,4-OXADIAZOL-5-YL]PIPERIDINE
• 3-(3-Propyl-1,2,4oxadiazol-5-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD08064269
• Inchi： 1S/C15H25N3O3/c1-5-7-12-16-13(21-17-12)11-8-6-9-18(10-11)14(19)20-15(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： NLEBEMVAMPWQOL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=NC(CCC)=NO2)C1)=O

Computed Properties

• Exact Mass: 295.19
• Monoisotopic Mass: 295.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 410.7±55.0 °C at 760 mmHg
• Flash Point: 202.2±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-Propyl-1,2,4oxadiazol-5-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)